Cas no 440121-15-3 (3,3-dimethyl-1-(4-methylsulfanylphenyl)butan-1-one)

• Product Name: 3,3-dimethyl-1-(4-methylsulfanylphenyl)butan-1-one
• CAS No: 440121-15-3
• MF: C₁₃H₁₈OS
• MW: 222.346422672272
• CID: 869954
• Update Time: 2026-04-29

3,3-dimethyl-1-(4-methylsulfanylphenyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-1-(4-methylsulfanylphenyl)butan-1-one
• 3,3-DIMETHYL-4'-METHYLTHIOBUTYROPHENONE
• 3,3-Dimethyl-4'-thiomethylbutyrophenone

• Inchi： InChI=1S/C13H18OS/c1-13(2,3)9-12(14)10-5-7-11(15-4)8-6-10/h5-8H,9H2,1-4H3
• InChI Key： RZICHTKGCMCCRV-UHFFFAOYSA-N
• SMILES： CC(C)(C)CC(=O)C1=CC=C(C=C1)SC

Computed Properties

• Exact Mass: 222.10800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 42.37000
• LogP: 4.02740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3,3-dimethyl-1-(4-methylsulfanylphenyl)butan-1-one

Comprehensive Overview of 3,3-dimethyl-1-(4-methylsulfanylphenyl)butan-1-one (CAS No. 440121-15-3)

3,3-dimethyl-1-(4-methylsulfanylphenyl)butan-1-one (CAS No. 440121-15-3) is a specialized organic compound with a unique molecular structure, combining a butanone backbone with a methylsulfanylphenyl substituent. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as a building block for synthesizing bioactive molecules. Its ketone and thioether functional groups make it versatile for applications in drug discovery and material science.

In recent years, the demand for high-purity ketone derivatives like 3,3-dimethyl-1-(4-methylsulfanylphenyl)butan-1-one has surged, driven by advancements in green chemistry and sustainable synthesis methods. Researchers are particularly interested in its role as an intermediate for photoactive materials and catalysts, aligning with the global push for renewable energy solutions. The compound’s structural stability and reactivity under mild conditions make it a candidate for eco-friendly industrial processes.

The synthesis of CAS No. 440121-15-3 typically involves Friedel-Crafts acylation or Grignard reactions, with optimization focusing on yield and minimal byproducts. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify purity, a critical factor for end-users in pharmaceutical R&D. Discussions in scientific forums often highlight its potential in neurodegenerative disease research, where modified ketones are explored for their blood-brain barrier permeability.

From an SEO perspective, queries like "synthesis of 3,3-dimethyl-1-(4-methylsulfanylphenyl)butan-1-one" or "CAS 440121-15-3 applications" reflect user interest in practical uses. Addressing these, studies suggest its utility in flavor and fragrance industries, where methylsulfanyl groups contribute to unique olfactory profiles. Additionally, its low toxicity profile (as per preliminary data) positions it favorably for cosmetic formulations.

Regulatory compliance is another hot topic. While 440121-15-3 is not classified as hazardous, adherence to REACH and GMP standards ensures safe handling. Suppliers emphasize batch-to-batch consistency, responding to industry demands for reliability in high-value chemical production. This aligns with the broader trend of supply chain transparency in specialty chemicals.

In conclusion, 3,3-dimethyl-1-(4-methylsulfanylphenyl)butan-1-one exemplifies the intersection of innovation and applicability in modern chemistry. Its multifaceted roles—from drug intermediates to sustainable materials—underscore its relevance in addressing contemporary scientific challenges. Future research may explore its electrochemical properties or biodegradability, further expanding its industrial footprint.